Cas no 105522-85-8 (2-Thiopheneacetic acid,5-(benzoylamino)-4-carboxy-3-methyl-)

2-Thiopheneacetic acid,5-(benzoylamino)-4-carboxy-3-methyl- structure
105522-85-8 structure
Product Name:2-Thiopheneacetic acid,5-(benzoylamino)-4-carboxy-3-methyl-
CAS No:105522-85-8
MF:C15H13NO5S
MW:319.332422971725
CID:164103
PubChem ID:3064738
Update Time:2025-04-19

2-Thiopheneacetic acid,5-(benzoylamino)-4-carboxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiopheneacetic acid,5-(benzoylamino)-4-carboxy-3-methyl-
    • 2-benzamido-5-(carboxymethyl)-4-methylthiophene-3-carboxylic acid
    • 2-Benzoylamino-3-carboxy-4-methyl-5-thiophenacetic acid
    • 2-Benzoylamino-3-carboxy-4-methyl-5-thiopheneacetic acid
    • 2-Thiopheneacetic acid, 5-benzamido-4-carboxy-3-methyl-
    • 5-Benzamido-4-carboxy-3-methyl-2-thiopheneacetic acid
    • AC1MI8FV
    • BRN 5604532
    • LS-152877
    • DTXSID00147181
    • 2-Thiopheneacetic acid, 5-(benzoylamino)-4-carboxy-3-methyl-
    • 105522-85-8
    • Inchi: 1S/C15H13NO5S/c1-8-10(7-11(17)18)22-14(12(8)15(20)21)16-13(19)9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,16,19)(H,17,18)(H,20,21)
    • InChI Key: HYGZYOLPBRGOMB-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)O)C(C)=C1CC(=O)O)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 319.051
  • Monoisotopic Mass: 319.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Density: 1.491
  • Boiling Point: 465.7°Cat760mmHg
  • Flash Point: 235.4°C
  • Refractive Index: 1.692
  • PSA: 135.43000
  • LogP: 3.01810
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